Cas no 1105198-01-3 (1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol)

• Product Name: 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol
• CAS No: 1105198-01-3
• MF: C₁₆H₁₈N₄S
• MW: 298.405921459198
• MDL: MFCD16652898
• CID: 4560725
• PubChem ID: 33677571
• Update Time: 2025-07-15

1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-4-isopropyl-1H-pyrazolo[3,4-d]pyridazine-7-thiol
• 7H-Pyrazolo[3,4-d]pyridazine-7-thione, 1-(3,4-dimethylphenyl)-1,6-dihydro-4-(1-methylethyl)-
• 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol

• MDL： MFCD16652898
• Inchi： 1S/C16H18N4S/c1-9(2)14-13-8-17-20(15(13)16(21)19-18-14)12-6-5-10(3)11(4)7-12/h5-9H,1-4H3,(H,19,21)
• InChI Key： OQQVCBBDMDGQDA-UHFFFAOYSA-N
• SMILES： C1(=S)NN=C(C(C)C)C2C=NN(C3=CC=C(C)C(C)=C3)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol

Introduction to 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol (CAS No. 1105198-01-3)

1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the pyrazolopyridazine class, which is known for its broad spectrum of pharmacological properties. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol features a pyrazolo[3,4-d]pyridazine core, which is a fused bicyclic system consisting of a pyrazole ring and a pyridazine ring. This core structure is flanked by substituents that contribute to its overall reactivity and biological interactions. Specifically, the 3,4-dimethylphenyl group at the 1-position and the propan-2-yl group at the 4-position introduce steric and electronic effects that can modulate the compound's binding affinity to biological targets.

The 7-thiol moiety in the molecule is particularly noteworthy as thiol groups are known to participate in various biochemical reactions, including redox processes and protein interactions. This feature suggests that 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol may exhibit properties relevant to antioxidant mechanisms or enzyme inhibition. The combination of these structural elements positions this compound as a versatile scaffold for medicinal chemistry exploration.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds for potential bioactivity. In this context, 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol has been identified as a hit in high-throughput screening campaigns targeting various disease-related proteins. The compound's ability to interact with biological macromolecules has been further investigated using molecular docking simulations, which predict favorable binding affinities to several key enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. The pyrazolopyridazine scaffold has been shown to exhibit anti-inflammatory properties in preclinical studies, primarily through the modulation of cytokine production and immune cell signaling pathways. The thiol group in 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol may enhance its ability to interact with redox-sensitive signaling molecules involved in inflammation.

In addition to its anti-inflammatory potential, this compound has shown promise in preliminary studies related to neurodegenerative disorders. The structural features of 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol suggest that it may target pathways associated with neuroinflammation and oxidative stress, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its neuroprotective effects.

The synthesis of 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol presents an interesting challenge due to the complexity of its heterocyclic system. However, recent developments in synthetic methodologies have made it more feasible to construct such molecules with high yield and purity. Transition metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds within the pyrazolopyridazine core. Additionally, palladium-catalyzed thiourea coupling reactions have enabled the introduction of the thiol functionality at the 7-position with high efficiency.

The pharmacokinetic properties of 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol are also being evaluated as part of its preclinical development. Initial studies suggest that the compound exhibits moderate solubility in aqueous media and reasonable oral bioavailability in animal models. These characteristics are favorable for further development into a therapeutic agent. However, additional studies are needed to assess its metabolic stability and potential for drug-drug interactions.

One notable aspect of this compound is its selectivity profile. While it shows promise against several biological targets relevant to inflammation and neurodegeneration, preliminary data indicate that it does not exhibit significant activity against off-target proteins at comparable concentrations. This selectivity is crucial for minimizing side effects in clinical applications and enhances the overall therapeutic potential of 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol.

The future direction of research on 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol includes both in vitro and in vivo studies to validate its biological activity and safety profile. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate these investigations. Furthermore, innovative drug delivery systems may be explored to enhance the bioavailability and targeted delivery of this compound.

In conclusion, 1-(3,4-dimethylphenyl)-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyridazine-7-thiol represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique chemical properties and preliminary biological activity make it an attractive candidate for further exploration in drug discovery programs targeting inflammatory diseases and neurodegenerative disorders.